Cas no 361979-27-3 (5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 361979-27-3
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4649883
• Update Time: 2025-06-08

5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6-phenyl-2,3-dihydropyridazin-3-one
• 4-ethyl-3-phenyl-1H-pyridazin-6-one
• 3(2H)-Pyridazinone, 5-ethyl-6-phenyl-
• Z2301438405
• 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C12H12N2O/c1-2-9-8-11(15)13-14-12(9)10-6-4-3-5-7-10/h3-8H,2H2,1H3,(H,13,15)
• InChI Key： GQBIHHHKZBNQBN-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC)C(C2C=CC=CC=2)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 312
• XLogP3: 2.1
• Topological Polar Surface Area: 41.5

Additional information on 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one

Introduction to 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 361979-27-3)

5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic organic molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound's molecular formula and chemical structure contribute to its distinct reactivity and biological activity, making it a subject of extensive study in academic and industrial settings.

The CAS number 361979-27-3 provides a unique identifier for this substance, ensuring precise classification and referencing in scientific literature. The name 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one highlights the substituents attached to the dihydropyridazine core, which are critical in determining its chemical behavior. The ethyl and phenyl groups introduce specific electronic and steric effects that influence the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one with greater accuracy. Molecular modeling studies suggest that this compound may exhibit potent binding affinity to certain enzymes and receptors, making it a promising candidate for therapeutic intervention. The dihydropyridazine scaffold is particularly interesting due to its presence in several bioactive molecules known for their pharmacological effects.

In the realm of medicinal chemistry, the synthesis of derivatives of 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one has been explored as a strategy to enhance its biological activity. Researchers have synthesized various analogs by modifying the substituent groups or altering the core structure. These modifications aim to optimize the compound's pharmacological profile, including its solubility, metabolic stability, and target specificity.

The ethyl group at the 5-position and the phenyl group at the 6-position are key features that contribute to the compound's unique properties. The phenyl ring, in particular, can engage in π-stacking interactions with biological targets, which may enhance binding affinity. Additionally, the ethyl group can influence the compound's conformational flexibility, affecting its ability to interact with proteins or nucleic acids.

Current research is focused on exploring the potential applications of 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one in treating various diseases. Preclinical studies have indicated that this compound may have therapeutic effects in areas such as inflammation, pain management, and neurodegenerative disorders. The dihydropyridazine moiety is known for its ability to modulate enzyme activity and receptor function, which is crucial for developing novel therapeutics.

The synthesis of 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require careful optimization. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is essential for scaling up production and conducting further biological evaluations.

In conclusion, 5-Ethyl-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 361979-27-3) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features and predicted biological activity make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in advancing drug discovery efforts.